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Compound of Interest

Compound Name: NP-1815-PX

Cat. No.: B15586428

For Researchers, Scientists, and Drug Development Professionals

Introduction

NP-1815-PX is a potent and selective antagonist of the P2X4 receptor, an ion channel
activated by extracellular ATP. Due to its role in various physiological and pathological
processes, including inflammation and chronic pain, NP-1815-PX is a valuable tool for in vitro
and in vivo research.[1][2][3] Accurate and consistent preparation of a stock solution is the first
critical step for reliable experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of an NP-1815-PX stock solution.
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Property Value Source

sodium 2,4-dioxo-5-(3-(5-
thioxo-2,5-dihydro-1,2,4-

IUPAC Name oxadiazol-3-yl)phenyl)-2,3,4,5-  Sigma-Aldrich
tetrahydronaphtho[1,2-b]
[2]diazepin-1-ide

Molecular Formula C21H14N4NaO3S Probechem
Molecular Weight 425.42 g/mol Probechem
Physical Form Solid Sigma-Aldrich, TargetMol
Purity >98% (HPLC) Probechem
) -20°C for 12 Months; 4°C for 6
Storage of Solid Probechem
Months

Solubility Data

Based on supplier information, NP-1815-PX sodium is soluble in Dimethyl Sulfoxide (DMSO).

Solvent Solubility Source

DMSO 10 mM Probechem

Experimental Protocol: Preparation of a 10 mM NP-
1815-PX Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NP-1815-PX in DMSO.

Materials
e NP-1815-PX sodium salt (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

» Sterile, RNase/DNase-free microcentrifuge tubes or vials
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o Calibrated micropipettes and sterile filter tips
e Analytical balance
o Vortex mixer

Equipment

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

e Fume hood

Procedure

All steps should be performed in a fume hood.

e Equilibration: Allow the vial of NP-1815-PX powder and the anhydrous DMSO to equilibrate
to room temperature before opening to prevent condensation of moisture.

» Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the
desired amount of NP-1815-PX powder into the tube.

o Calculation Example: To prepare 1 mL of a 10 mM stock solution:
= Molecular Weight (MW) of NP-1815-PX sodium = 425.42 g/mol
= Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 425.42 g/mol x 1000 mg/g = 4.2542 mg

o Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the microcentrifuge tube containing the NP-1815-PX powder.

» Dissolution: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.
The solution should be clear and free of particulates. Gentle warming (e.g., in a 37°C water
bath for a few minutes) can be used to aid dissolution if necessary, but avoid excessive heat.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15586428?utm_src=pdf-body
https://www.benchchem.com/product/b15586428?utm_src=pdf-body
https://www.benchchem.com/product/b15586428?utm_src=pdf-body
https://www.benchchem.com/product/b15586428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. The volume of the aliquots should be
appropriate for your planned experiments.

o Labeling: Clearly label each aliquot with the compound name ("NP-1815-PX"), concentration
(10 mM), solvent (DMSO), and the date of preparation.

Storage and Stability

Proper storage is crucial to maintain the integrity of the NP-1815-PX stock solution.

Storage Temperature Storage Duration Source
-80°C 6 months MedchemExpress
-20°C 1 month MedchemExpress

Store the aliquots protected from light. When ready to use, thaw a single aliquot at room

temperature and use it immediately. Discard any unused portion of the thawed aliquot; do not
refreeze.

Diagrams
Experimental Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15586428?utm_src=pdf-body
https://www.benchchem.com/product/b15586428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation

ll

Equilibrate NP-1815-PX
and DMSO to Room Temp

Weigh NP-1815-PX

Add Anhydrous DMSO

Vortex to Dissolve

5

Aliquot into
Single-Use Tubes

Store at -80°C or -20°C

Thaw Single Aliquot
for Use

Click to download full resolution via product page

Caption: Workflow for NP-1815-PX Stock Solution Preparation.
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Signaling Pathway Context (Simplified)

NP-1815-PX is known to inhibit the P2X4 receptor, which is implicated in inflammatory
signaling pathways. One such pathway involves the NLRP3 inflammasome.

Simplified Inflammatory Signaling
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Caption: Inhibition of P2X4R by NP-1815-PX in a Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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